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Compound of Interest

Compound Name: Boc-D-asp(otbu)-OH

Cat. No.: B190288 Get Quote

Essential Safety and Handling Guide for Boc-D-
Asp(OtBu)-OH
This guide provides critical safety, handling, and disposal information for Boc-D-asp(otbu)-OH
(N-tert-butoxycarbonyl-D-aspartic acid 4-tert-butyl ester). Adherence to these protocols is

essential for ensuring laboratory safety and regulatory compliance for researchers, scientists,

and drug development professionals.

Hazard Identification and Classification
Boc-D-asp(otbu)-OH is a protected amino acid derivative widely used in peptide synthesis.[1]

According to the Globally Harmonized System (GHS), this substance is classified with the

following hazards:

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[2][3]

The assigned signal word is "Warning".[2][3]

Quantitative Data Summary
The following table summarizes key quantitative and physical data for Boc-D-asp(otbu)-OH.
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Property Value Source(s)

CAS Number 155542-33-9 [4]

Molecular Formula C₁₃H₂₃NO₆ [4]

Molecular Weight 289.32 g/mol [1][4]

Physical Form Powder or crystals [1]

Melting Point 64-67 °C [1]

Storage Temperature 2-8°C, sealed in a dry place [1][3]

GHS Hazard Statements H315, H319, H335 [2][3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the primary defense against potential exposure. The

minimum required PPE for handling Boc-D-asp(otbu)-OH is detailed below.

PPE Category Item Specification Rationale

Eye and Face Protection

Chemical safety goggles

conforming to EN166 (EU) or

NIOSH (US) standards.[2][5] A

face shield should be worn if

there is a splash hazard.

To protect against dust

particles and potential eye

irritation.[2]

Hand Protection
Chemical-resistant nitrile

gloves.[5]

To prevent skin contact and

absorption, which can cause

irritation.[2]

Body Protection

A standard, long-sleeved

laboratory coat, kept fully

buttoned.[6]

To protect skin and personal

clothing from contamination.[6]

Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved N95 respirator or

higher is required.[1][6]

To prevent inhalation of the

powdered chemical, a primary

route of exposure.[2]
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Operational Plan: Safe Handling and Procedures
All work with Boc-D-asp(otbu)-OH must be conducted in a designated area, such as a certified

chemical fume hood, to minimize inhalation exposure.[5][6]

Step 1: Preparation and Engineering Controls
Designated Area: Ensure the chemical fume hood is clean, uncluttered, and functioning

correctly.

Gather Materials: Place all necessary equipment (spatulas, weighing paper, glassware) and

labeled waste containers within the fume hood before starting work.[6]

Ventilation: Confirm that the local exhaust ventilation is active to control airborne dust.[6]

Step 2: Handling and Weighing
Avoid Dust: Handle the compound carefully to avoid generating dust.

Weighing: Weigh the powder within the fume hood using a disposable weighing boat or

paper to prevent balance contamination.[6]

Container Management: Keep the primary container tightly closed when not in use.[2]

Step 3: Post-Handling and Decontamination
Surface Cleaning: After handling, decontaminate all surfaces with an appropriate solvent and

dispose of cleaning materials as hazardous waste.[6]

Hygiene: Wash hands thoroughly with soap and water after handling is complete.[5][7]

Safe Handling Workflow
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Caption: Workflow for the safe handling of Boc-D-asp(otbu)-OH.
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Emergency Procedures: Spills and Exposure
Immediate and correct response to spills or exposure is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[2][7]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water. If irritation occurs, get medical help.[2][7]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing and consult a

physician.[2][7]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek medical attention.[2]

[7]

Spill Management
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated, but avoid actions that could aerosolize the dust.

Contain: For small spills, carefully sweep up the solid material using tools like a spatula and

place it into a labeled hazardous waste container.[8] Avoid generating dust.

Clean: Clean the spill area with a damp cloth or absorbent pads, disposing of all cleaning

materials as hazardous waste.[9]

Large Spills: For large spills, evacuate the area and contact your institution's Environmental

Health and Safety (EHS) department or emergency response team immediately.
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Spill Response Decision Workflow
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Caption: Decision-making workflow for spill response.

Disposal Plan
Proper disposal is crucial for environmental compliance and safety. Under no circumstances

should this chemical be disposed of in general trash or poured down the drain.[10]

Waste Segregation and Collection
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Solid Waste: All solid waste contaminated with Boc-D-asp(otbu)-OH, including residual

product, gloves, weighing papers, and disposable labware, must be collected in a dedicated,

clearly labeled, and sealed hazardous waste container.[6][8]

Liquid Waste: Solutions containing Boc-D-asp(otbu)-OH should be collected in a separate,

sealed, and appropriately labeled hazardous waste container compatible with the solvent. Do

not mix with other waste streams unless permitted by your institution's EHS office.[6][10]

Final Disposal
Storage: Store sealed waste containers in a designated, cool, and well-ventilated hazardous

waste storage area, away from incompatible materials.[9]

Collection: Arrange for the collection and disposal of the chemical waste through your

institution's EHS-approved waste management vendor.[8] Final disposal will likely involve

incineration at a permitted facility.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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